Cas no 932382-37-1 (Pyridine, 2-fluoro-3-(3-methoxyphenyl)-)

• Product Name: Pyridine, 2-fluoro-3-(3-methoxyphenyl)-
• CAS No: 932382-37-1
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD32692987
• CID: 4782368
• Update Time: 2025-06-14

Pyridine, 2-fluoro-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-3-(3-methoxyphenyl)-

• MDL： MFCD32692987
• Inchi： 1S/C12H10FNO/c1-15-10-5-2-4-9(8-10)11-6-3-7-14-12(11)13/h2-8H,1H3
• InChI Key： ZHECFFNIYVSCDL-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC=C1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-fluoro-3-(3-methoxyphenyl)-

Recent Advances in the Study of Pyridine, 2-fluoro-3-(3-methoxyphenyl)- (CAS: 932382-37-1) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-fluoro-3-(3-methoxyphenyl)- (CAS: 932382-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct pyridine core, coupled with the fluoro and methoxyphenyl substituents, makes it a promising scaffold for further medicinal chemistry exploration.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target in oncology, and the ability of Pyridine, 2-fluoro-3-(3-methoxyphenyl)- to act as a building block for selective kinase inhibitors has been demonstrated in several preclinical models. Researchers have optimized synthetic routes to produce this compound with high yield and purity, which is essential for its application in drug development. The compound's stability under physiological conditions further enhances its suitability for pharmaceutical use.

In addition to its utility in kinase inhibitor development, Pyridine, 2-fluoro-3-(3-methoxyphenyl)- has shown promise in modulating other biological targets. For instance, recent in vitro studies have revealed its activity against certain G-protein-coupled receptors (GPCRs), which are implicated in a variety of diseases, including neurological disorders and metabolic conditions. The compound's ability to cross the blood-brain barrier, as evidenced by pharmacokinetic studies, suggests potential applications in central nervous system (CNS) therapeutics.

Structural-activity relationship (SAR) studies have further elucidated the importance of the fluoro and methoxyphenyl groups in the compound's bioactivity. Modifications to these moieties have led to derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics. Computational modeling and X-ray crystallography have provided insights into the binding modes of these derivatives, facilitating rational drug design.

Despite these promising findings, challenges remain in the clinical translation of Pyridine, 2-fluoro-3-(3-methoxyphenyl)-based compounds. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these compounds to the market.

In conclusion, Pyridine, 2-fluoro-3-(3-methoxyphenyl)- (CAS: 932382-37-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in kinase inhibition and GPCR modulation, combined with its favorable pharmacokinetic properties, make it a valuable candidate for further investigation. Continued research and development efforts are expected to yield novel therapeutics based on this compound, addressing unmet medical needs in various disease areas.